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Compound of Interest

Compound Name: Calcium 1-glycerophosphate

Cat. No.: B229020 Get Quote

Calcium 1-Glycerophosphate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties, experimental protocols, and biological significance of Calcium 1-
glycerophosphate. The information is curated to support research, development, and

application of this compound in various scientific and pharmaceutical contexts.

Chemical and Physical Properties
Calcium 1-glycerophosphate is the calcium salt of glycerophosphoric acid. It is a mixture of

the calcium salt of (RS)-2,3-dihydroxypropyl phosphate and 2-hydroxy-1-(hydroxymethyl)ethyl

phosphate, which may be hydrated[1][2][3]. It serves as a source of both calcium and

phosphorus.

General Properties
A summary of the general chemical and physical properties of Calcium 1-glycerophosphate
is presented in Table 1.

Table 1: General Properties of Calcium 1-Glycerophosphate
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Property Value References

Molecular Formula C₃H₇CaO₆P [4][5][6][7]

Molecular Weight 210.14 g/mol [4][5][6][7]

Appearance

White to off-white, fine,

odorless, slightly hygroscopic

powder or crystals.

[1][3][6][8]

IUPAC Name
calcium;2,3-dihydroxypropyl

phosphate
[4][6][7]

CAS Number 27214-00-2 (for the mixture) [5][6][7]

Synonyms

Calcium glycerophosphate,

Calcium glycerylphosphate,

Calcium 2,3-dihydroxypropyl

phosphate

[4][5][6][7]

Solubility and Stability
The solubility and stability of Calcium 1-glycerophosphate are critical parameters for its

formulation and application.

Table 2: Solubility and Stability of Calcium 1-Glycerophosphate
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Property Description References

Solubility in Water

Sparingly soluble. One gram

dissolves in about 50 mL of

water at 25°C. More soluble at

lower temperatures. Citric acid

increases its solubility.

[1][8][9][10]

Solubility in Organic Solvents
Practically insoluble in ethanol

(96%).
[1][3][8][11]

Melting Point
Decomposes at temperatures

above 170°C or at red heat.
[1][5][6]

Stability

Stable under ordinary

conditions of use and storage.

It is hygroscopic.

[1][12]

Incompatibilities Oxidizing agents and heat. [1]

Hazardous Decomposition

Products

Carbon oxides, oxides of

phosphorus, calcium oxide.
[1]

Specifications and Impurities
Pharmacopeial standards define the quality and purity of Calcium 1-glycerophosphate for

pharmaceutical use.

Table 3: Pharmacopeial Specifications for Calcium 1-Glycerophosphate
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Parameter Specification References

Calcium (Ca) Content
18.6% to 19.4% (dried

substance)
[1][2][3]

Loss on Drying
Not more than 12.0% (150°C

for 4 hours)
[1][2][8]

Chlorides Maximum 500 ppm [1][8]

Sulfates Maximum 0.1% [1][8]

Arsenic Maximum 3 ppm [1][8]

Iron Maximum 50 ppm [1][8]

Heavy Metals Maximum 20 ppm [1][8]

Phosphates Maximum 400 ppm [1][8]

Glycerol and Alcohol-soluble

Substances
Maximum 0.5% [1][8]

Experimental Protocols
This section details methodologies for the synthesis and analysis of Calcium 1-
glycerophosphate, providing a practical guide for laboratory work.

Synthesis of Calcium 1-Glycerophosphate
Several methods for the synthesis of Calcium 1-glycerophosphate have been reported. A

common approach involves the esterification of glycerol followed by precipitation with a calcium

salt.

Method 1: Esterification with Phosphoric Acid and Sodium Dihydrogen Phosphate[13]

Esterification: A mixture of glycerol, sodium dihydrogen phosphate, and phosphoric acid

(molar ratio 1.8:0.5:1.0) is heated to 140°C under vacuum.

Saponification: The reaction mixture is diluted with an equal mass of 15-20% hydrochloric

acid and heated at 90-100°C to saponify any diglycerophosphate by-products.
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Precipitation: A concentrated solution of calcium chloride is added to the cooled and

neutralized (pH 7 with 40% NaOH) reaction mixture to precipitate Calcium 1-
glycerophosphate.

Purification: The precipitate is filtered, washed with hot water, and dried.

Method 2: Reaction of Sodium Glycerophosphate with Calcium Chloride[6]

Dissolution: 925.6 kg of 98% purity sodium glycerophosphate is dissolved in 4 tonnes of

water in a 10 m³ reactor.

Reaction: 467.4 kg of 95% purity calcium chloride is added, and the temperature is raised to

50°C. The pH is maintained at 10 using glutamic acid.

Stirring: The reaction is stirred for 1.5 hours.

Filtration and Washing: The mixture is filtered while hot and washed multiple times to remove

salts.

Granulation: 4% of the wet weight is added as modified starch for granulation.

Identification Tests
Standard qualitative tests are used to confirm the identity of Calcium 1-glycerophosphate.

Test A: Test for Phosphate[1][2]

Ignite 0.1 g of the substance in a crucible.

Take up the residue with 5 mL of nitric acid and heat on a water bath for 1 minute.

Filter the solution.

Mix 1 mL of the filtrate with 2 mL of ammonium molybdate solution.

A yellow color develops.

Test B: Test for Calcium[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b229020?utm_src=pdf-body
https://www.benchchem.com/product/b229020?utm_src=pdf-body
https://www.bocsci.com/product/calcium-glycerophosphate-cas-27214-00-2-64790.html
https://www.benchchem.com/product/b229020?utm_src=pdf-body
https://mubychem.com/calciumglycerophosphate.html
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m949.html
https://mubychem.com/calciumglycerophosphate.html
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m949.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b229020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve approximately 20 mg of the substance in 5 mL of 5 M acetic acid.

Add 0.5 mL of potassium ferrocyanide solution (53 mg/mL). The solution should remain

clear.

Add about 50 mg of ammonium chloride.

A white crystalline precipitate is produced.

Assay for Calcium Content
The calcium content is a critical quality attribute and is determined by complexometric titration.

Complexometric Titration of Calcium[1][2]

Accurately weigh about 0.200 g of Calcium 1-glycerophosphate and dissolve it in water.

Carry out the complexometric titration of calcium with 0.1 M sodium edetate (EDTA).

The endpoint is determined using a suitable indicator.

1 mL of 0.1 M sodium edetate is equivalent to 4.008 mg of Ca.

Biological Activity and Signaling Pathways
Calcium 1-glycerophosphate is utilized in various applications due to its biological activities,

primarily as a source of calcium and phosphate and for its effects on dental health.

Role in Dental Health
Calcium 1-glycerophosphate has demonstrated cariostatic properties through several

mechanisms:

Enhancing Remineralization: It provides a source of calcium and phosphate ions, which are

essential for the remineralization of tooth enamel that has been demineralized by acids

produced by oral bacteria[14][15].

Buffering Plaque pH: The phosphate component can act as a buffer, helping to neutralize

acids in the oral cavity and maintain a more neutral pH, which is less conducive to enamel
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demineralization[5][14][15].

Interaction with Fluoride: It has been shown to enhance the efficacy of fluoride in promoting

enamel remineralization[5][16].

The proposed mechanism of action in dental health is a direct chemical effect rather than a

complex signaling cascade.
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Oral EnvironmentIntervention with Calcium 1-Glycerophosphate

Bacterial Acids
(e.g., Lactic Acid)

Demineralization
(Loss of Ca²⁺ and PO₄³⁻)

causes
Tooth Enamel

(Hydroxyapatite)

affects

Calcium 1-Glycerophosphate Release of Ca²⁺ and
Glycerophosphate Ions

Remineralization

promotes

pH Bufferingcontributes to

repairs

neutralizes

Calcium 1-Glycerophosphate

Sphingosine-1-Phosphate
Phosphatase (SPP)

inhibits

Sphingosine-1-Phosphate
(S1P)

dephosphorylates

Sphingosine

is converted to

Downstream Cellular Effects
(e.g., enhanced gut epithelial integrity)

activates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b229020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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